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Compound of Interest

Compound Name: Tantalum(V) butoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tantalum(V) butoxide, with the CAS number 51094-78-1, is a metal alkoxide that serves as a
critical precursor in the synthesis of advanced materials. Its high reactivity and solubility in
organic solvents make it an ideal starting material for sol-gel processes, leading to the
formation of high-purity tantalum pentoxide (Ta20s) nanoparticles and thin films. These
resulting materials possess unique properties, including a high dielectric constant, high
refractive index, and excellent biocompatibility, making them valuable in a range of applications
from electronics to, increasingly, the biomedical field.[1]

This technical guide provides a comprehensive overview of Tantalum(V) butoxide, including
its chemical and physical properties, key applications, detailed experimental protocols for the
synthesis of tantalum oxide nanomaterials, and insights into its emerging role in drug
development.

Chemical and Physical Properties

Tantalum(V) butoxide is a pale yellow, moisture-sensitive liquid.[2] Its key properties are
summarized in the tables below for easy reference and comparison.

Table 1: Chemical Identification
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Identifier Value

CAS Number 51094-78-1[3]

Linear Formula Ta(OCH2CH2CH2CH3s)s[3]

Molecular Formula C20H4s50sTa[4]

Molecular Weight 546.52 g/mol [3]

Synonyms Penta-butoxytantalum, Tantalum penta-n-
butoxide, Tantalum pentabutanolate[5]

EC Number 256-962-9[3]

MDL Number MFCD00078035[3]

ble 2: Physical and Chemical :

Property Value

Appearance Pale yellow liquid[2]

Density 1.31 g/mL at 25 °C[3]

Refractive Index (n20/D) 1.483[3]

Boiling Point 217 °C at 0.15 mm Hgl[2]

Flash Point 35 °C (95 °F) - closed cup[4]

Solubility Reacts with water. Soluble in many organic
solvents.

Sensitivity Moisture sensitive[2]

Health and Safety Information

Tantalum(V) butoxide is a flammable liquid and vapor that can cause skin, eye, and
respiratory tract irritation.[6] It is crucial to handle this compound in a well-ventilated area,
under an inert atmosphere, and away from heat, sparks, and open flames. Personal protective
equipment, including safety goggles, gloves, and a lab coat, should be worn at all times. Due to
its reactivity with water, care must be taken to avoid exposure to moisture.
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Table 3: Hazard Information

Hazard Statement Description

H226 Flammable liquid and vapor[6]

H315 Causes skin irritation[6]

H319 Causes serious eye irritation[6]

H335 May cause respiratory irritation[6]
Key Applications

The primary application of Tantalum(V) butoxide is as a precursor in sol-gel synthesis to
produce tantalum pentoxide (Taz0s) materials. The controlled hydrolysis and condensation of
the butoxide allow for precise control over the morphology and properties of the final product.

Synthesis of Tantalum Oxide Nanoparticles

Tantalum(V) butoxide is used to synthesize Ta20s nanoparticles with controlled size and
morphology.[5] These nanoparticles are of significant interest due to their high surface area and
unique properties, which are beneficial in catalysis and biomedical applications.

Sol-Gel Deposition of Thin Films

It serves as a precursor for depositing thin films of tantalum oxide and related materials, such
as:

» Sodium Tantalate (NaTaOs) Thin Films: These films are investigated for their photocatalytic
and ferroelectric properties.

e Tantalum-doped Titanium Dioxide (Ta-doped TiOz) Thin Films: Doping TiO2 with tantalum can
enhance its photocatalytic activity and electrical conductivity.[7]

Role in Drug Development and Biomedical Applications

While Tantalum(V) butoxide itself is not used directly in therapeutics, the tantalum oxide
nanoparticles derived from it have emerged as promising candidates in the biomedical field.[1]
[8] Their excellent biocompatibility and high atomic number make them suitable for:
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e Drug Delivery Systems: Ta20s nanoparticles can be functionalized and used as carriers for
targeted drug delivery to cancer cells.[1][2]

» Medical Imaging: Due to their high radiopacity, tantalum oxide nanopatrticles are effective
contrast agents for X-ray-based imaging techniques like computed tomography (CT).[9][10]
This allows for the visualization of drug delivery and the monitoring of therapeutic response.

o Theranostics: The combination of therapeutic (drug delivery) and diagnostic (imaging)
functionalities in a single nanopatrticle platform is a key area of research in cancer
management.[1]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of tantalum oxide
nanoparticles and a representative protocol for the sol-gel deposition of thin films. These
protocols are based on established sol-gel chemistry principles and can be adapted for specific
research needs.

Synthesis of Tantalum Oxide (Taz0s) Nanoparticles

This protocol describes a sol-gel method for the synthesis of Ta20s nanopatrticles, which can be
adapted from procedures using similar tantalum alkoxides.[5]

Materials:

Tantalum(V) butoxide

Ethanol (anhydrous)

Deionized water

Nitric acid (as a catalyst)
Procedure:

e Precursor Solution Preparation: In a dry, inert atmosphere (e.g., a glovebox), prepare a 0.2
M solution of Tantalum(V) butoxide in anhydrous ethanol. Stir the solution until the
precursor is fully dissolved.
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» Hydrolysis Solution Preparation: In a separate flask, prepare a solution of ethanol and
deionized water. The molar ratio of water to the tantalum precursor is a critical parameter
that influences the size of the resulting nanoparticles; a ratio of 4:1 is a common starting
point. Add a small amount of nitric acid to this solution to act as a catalyst for the hydrolysis
reaction (to achieve a pH of approximately 3-4).

» Hydrolysis and Condensation: Slowly add the hydrolysis solution dropwise to the
Tantalum(V) butoxide solution under vigorous stirring. The addition should be done at a
controlled temperature, typically room temperature. A white precipitate of tantalum hydroxide
will begin to form as the hydrolysis and condensation reactions proceed.

e Aging: Continue stirring the mixture for several hours (e.g., 2-4 hours) to allow for the
completion of the reactions and the aging of the gel.

e Washing and Centrifugation: Collect the precipitate by centrifugation. Wash the collected
nanoparticles multiple times with ethanol to remove any unreacted precursors and
byproducts.

e Drying: Dry the washed nanoparticles in an oven at a low temperature (e.g., 60-80 °C) to
remove the solvent.

o Calcination: To obtain crystalline Ta2zOs nanopatrticles, the dried powder is calcined in a
furnace. The temperature and duration of calcination will determine the crystal phase and
size of the nanoparticles. A typical calcination temperature is in the range of 500-800 °C for
2-4 hours.

Representative Protocol for Sol-Gel Deposition of a
Tantalum-Doped TiO2z Thin Film

This protocol outlines the general steps for depositing a Ta-doped TiO:z thin film using
Tantalum(V) butoxide and a titanium precursor.

Materials:
o Tantalum(V) butoxide

 Titanium(lV) isopropoxide (or a similar titanium alkoxide)
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e 2-Methoxyethanol (as a solvent)

o Acetylacetone (as a chelating agent)

e Substrate (e.g., silicon wafer, glass slide)

Procedure:

e Precursor Solution Preparation:

o

In a dry, inert atmosphere, dissolve titanium(lV) isopropoxide in 2-methoxyethanol.

o Add acetylacetone as a chelating agent to stabilize the titanium precursor and control the
hydrolysis rate. The molar ratio of acetylacetone to the titanium precursor is typically 1:1.

o In a separate container, dissolve the desired amount of Tantalum(V) butoxide in 2-
methoxyethanol to create the dopant solution. The doping concentration can be varied
based on the desired properties of the film.

o Add the Tantalum(V) butoxide solution to the titanium precursor solution and stir for
several hours to ensure a homogeneous mixture.

e Substrate Preparation: Thoroughly clean the substrate using a standard cleaning procedure
(e.g., sonication in acetone, isopropanol, and deionized water) to remove any organic and
inorganic contaminants. Dry the substrate with a stream of nitrogen.

e Film Deposition:

o Deposit the precursor solution onto the substrate using a technique such as spin-coating
or dip-coating.

o For spin-coating, dispense the solution onto the center of the substrate and spin at a
controlled speed (e.g., 3000 rpm) for a set duration (e.g., 30 seconds).

e Drying: Dry the coated substrate on a hotplate at a low temperature (e.g., 100-150 °C) for a
few minutes to evaporate the solvent.
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e Annealing/Calcination: Place the dried film in a furnace and anneal at a high temperature
(e.g., 400-600 °C) to remove organic residues and promote the crystallization of the Ta-

doped TiO:z film. The annealing atmosphere (e.g., air, nitrogen) can influence the film's
properties.

o Multi-layer Deposition (Optional): Repeat the deposition, drying, and annealing steps to
achieve a desired film thickness.

Visualizations

The following diagrams illustrate key processes involving Tantalum(V) butoxide.
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Caption: Sol-Gel Synthesis Workflow from Tantalum(V) Butoxide.
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Nanoparticle Synthesis & Functionalization
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Caption: Workflow for Tantalum Oxide Nanoparticle-based Drug Delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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